Cas no 362703-33-1 (1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate
• CAS No: 362703-33-1
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5843805
• PubChem ID: 60082454
• Update Time: 2025-10-28

1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate
• 1,4-Piperidinedicarboxylic acid, 4-cyano-, 4-methyl 1-(phenylmethyl) ester
• 362703-33-1
• 4-Methyl 1-(phenylmethyl) 4-cyano-1,4-piperidinedicarboxylate
• DTXSID501181664
• SCHEMBL8263480
• EN300-12732512

• Inchi： 1S/C16H18N2O4/c1-21-14(19)16(12-17)7-9-18(10-8-16)15(20)22-11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
• InChI Key： UWWKLYKFLLEETR-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C#N)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 459.7±45.0 °C(Predicted)
• pka: -4.15±0.40(Predicted)

Additional information on 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate

Introduction to 1-Benzyl 4-Methyl 4-Cyanopiperidine-1,4-Dicarboxylate (CAS No. 362703-33-1)

1-Benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate (CAS No. 362703-33-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate consists of a piperidine ring functionalized with a benzyl group, a methyl group, and a cyano group. The presence of these substituents imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate has also shown promise in neuropharmacology. Studies have indicated that it can cross the blood-brain barrier and interact with neurotransmitter systems, potentially making it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate involves several well-established organic reactions. One common synthetic route involves the reaction of a piperidine derivative with benzyl chloride and methyl iodide, followed by the introduction of the cyano group through a suitable nitrile reagent. This multi-step process allows for precise control over the final product's purity and yield.

The physicochemical properties of 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate are well-characterized. It is a solid at room temperature with a melting point ranging from 85 to 87°C. Its solubility in common organic solvents such as methanol and dichloromethane makes it easy to handle in laboratory settings. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In terms of safety and toxicity, preliminary studies have shown that 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be considered for clinical use. These evaluations typically include in vitro and in vivo toxicity tests to ensure that the compound is safe for human consumption.

The potential applications of 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate extend beyond pharmaceuticals. In materials science, its unique chemical structure has been explored for use in polymer synthesis and as a functional monomer in advanced materials. The ability to tailor its properties through chemical modification opens up new possibilities for developing materials with enhanced performance characteristics.

In conclusion, 1-benzyl 4-methyl 4-cyanopiperidine-1,4-dicarboxylate (CAS No. 362703-33-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Ongoing research continues to uncover new avenues for its use, making it an exciting area of study for scientists and researchers worldwide.